N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-indole-2-carboxamide

• IUPAC Name: N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C20H20F3N5O/c1-12-24-17(20(21,22)23)11-18(25-12)28-8-6-14(7-9-28)26-19(29)16-10-13-4-2-3-5-15(13)27-16/h2-5,10-11,14,27H,6-9H2,1H3,(H,26,29)
• InChI Key: VGRNQKPUXJAOBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=CC4=CC=CC=C4N3)C(F)(F)F
• Molecular Formula: C20H20F3N5O
• Molecular Weight: 403.4 g/mol
• CAS No.: 1775528-50-1

Description

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C20H20F3N5O and its molecular weight is 403.409. The purity is usually 95%.
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Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

Research on novel piperidine derivatives, including compounds structurally related to N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-indole-2-carboxamide, has demonstrated significant anti-angiogenic and DNA cleavage activities. These compounds effectively inhibited the formation of blood vessels in vivo and exhibited differential migration and band intensities in DNA binding/cleavage assays, suggesting potential as anticancer agents due to their dual mechanism of action (Kambappa et al., 2017).

Metabolic Pathways in Chronic Myelogenous Leukemia Patients

A study on the metabolism of Flumatinib, a tyrosine kinase inhibitor structurally related to the compound of interest, in chronic myelogenous leukemia patients identified the main metabolic pathways involved after oral administration. This research provided insights into how structural elements such as trifluoromethyl and pyridine groups influence metabolic stability and drug efficacy (Gong et al., 2010).

Synthesis and Antimicrobial Activity

Another study focused on the synthesis of novel 5,7-diarylpyrido[4,3-d]pyrimidines and their antimicrobial activity. The creation of these compounds involved reactions that potentially overlap with the synthetic pathways for this compound, providing valuable data on the structural modifications that could enhance antimicrobial properties (Abdel-rahman et al., 2002).

COX Inhibitors and Analgesic Agents

Research on benzodifuranyl derivatives, which share a similar complex molecular architecture with the compound , identified several compounds with significant COX-2 inhibitory and analgesic activities. This indicates the potential for designing new anti-inflammatory and pain-relief medications based on the structural framework of this compound (Abu‐Hashem et al., 2020).

Nonaqueous Capillary Electrophoresis

A study developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate and related substances, which may include compounds similar to this compound. This method could be valuable for quality control and analysis of such compounds in pharmaceutical formulations (Ye et al., 2012).